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Compound of Interest

Compound Name: 16-Bromohexadecanoic acid

Cat. No.: B1268533 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 16-bromohexadecanoic acid, a

long-chain fatty acid derivative that serves as a crucial building block in organic synthesis. This

document delves into the historical discovery, detailed modern synthesis protocols,

physicochemical properties, and key applications of this versatile molecule, with a focus on its

role in the development of bioactive compounds.

Introduction and Historical Context
16-Bromohexadecanoic acid, also known as 16-bromopalmitic acid, is a C16 saturated fatty

acid terminally substituted with a bromine atom. Its strategic importance lies in its bifunctional

nature, possessing both a carboxylic acid group and a reactive alkyl bromide. This structure

allows for a wide range of chemical modifications, making it a valuable precursor for the

synthesis of complex lipids, such as ceramides, and other molecules of pharmaceutical

interest.[1][2]

The earliest known report on the synthesis of 16-bromohexadecanoic acid dates back to a

1929 publication in Helvetica Chimica Acta by P. Chuit and J. Hausser. Their work on the

preparation of long-chain hydroxy and bromo acids laid the foundation for the synthesis of this

and related compounds. The fundamental approach of converting a terminal hydroxyl group to

a bromide has been refined over the decades but remains a cornerstone of its production.
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Physicochemical and Spectroscopic Data
A comprehensive understanding of the physical and chemical properties of 16-
bromohexadecanoic acid is essential for its application in research and development. The

following tables summarize key quantitative data.

Table 1: General and Physicochemical Properties
Property Value Reference(s)

CAS Number 2536-35-8 [1]

Molecular Formula C₁₆H₃₁BrO₂ [2]

Molecular Weight 335.32 g/mol [2]

Melting Point 67-71 °C [1]

Boiling Point 214-217 °C at 1 mmHg [1]

Appearance White to off-white solid [1]

Purity (typical) >95% to ≥99% [1]

Table 2: Spectroscopic Data
Spectroscopy

Key Peaks and
Observations

Reference(s)

¹H NMR (200 MHz, CD₂Cl₂)

δ 3.4 (t, J = 8 Hz, 2H, -CH₂Br),

2.3 (t, J = 8 Hz, 2H, -

CH₂COOH), 1.8 (m, 2H), 1.6

(m, 2H), 1.2 (br. s, 22H)

[1]

¹³C NMR
Data available in public

databases such as PubChem.
[3]

Infrared (IR) (paraffin paste)
1700 cm⁻¹ (strong, C=O), 650

cm⁻¹ (strong, C-Br)
[1]

Mass Spectrometry

Molecular ion peak and

fragmentation pattern

consistent with the structure.

[3]
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Synthesis of 16-Bromohexadecanoic Acid
The most prevalent and efficient method for the synthesis of 16-bromohexadecanoic acid
involves the substitution of the hydroxyl group of 16-hydroxyhexadecanoic acid with bromine,

typically using a solution of hydrogen bromide in acetic acid.

General Reaction Scheme
The overall transformation can be represented as follows:

Reactants

Reagents

Product
16-Hydroxyhexadecanoic acid

HO-(CH₂)₁₅-COOH

16-Bromohexadecanoic acid
Br-(CH₂)₁₅-COOH

Bromination

HBr in Acetic Acid
(H₂SO₄ catalyst)

Click to download full resolution via product page

Caption: General synthesis of 16-bromohexadecanoic acid.

Detailed Experimental Protocol
This protocol is a compilation based on modern, optimized procedures.[1][4]

Materials:

16-Hydroxyhexadecanoic acid

30-33% Hydrogen bromide in acetic acid

Concentrated sulfuric acid

Toluene (optional, for workup)
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Ice water

Sodium hydroxide (for trapping acidic gases)

Saturated sodium carbonate solution (for trapping acidic gases)

Equipment:

Three-necked round-bottomed flask

Mechanical stirrer

Reflux condenser

Nitrogen inlet

Heating mantle

Sequential trapping system (for HBr and SO₂)

Vacuum filtration apparatus

Procedure:

Reaction Setup: In a three-necked round-bottomed flask equipped with a mechanical stirrer,

reflux condenser, and a nitrogen inlet, add 16-hydroxyhexadecanoic acid (e.g., 177 g, 0.63

mol).

Reagent Addition: To the flask, add a solution of 30% hydrogen bromide in acetic acid (e.g.,

1000 mL, 5 mol) followed by the slow addition of concentrated sulfuric acid (e.g., 310 mL).

The system should be connected to a series of traps containing sodium hydroxide pellets,

25% aqueous sodium hydroxide, and saturated sodium carbonate solution to neutralize

evolved acidic gases.

Reaction Conditions: Stir the reaction mixture at room temperature overnight. Subsequently,

heat the mixture to reflux and maintain for approximately 6 hours.
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Workup: After the reaction is complete, cool the mixture to room temperature and pour it into

a beaker of ice water. The product will precipitate as a solid.

Isolation and Purification: Collect the precipitated solid by vacuum filtration. Wash the solid

with cold water. Dry the product under high vacuum to obtain 16-bromohexadecanoic acid.

Quantitative Data from a Representative Synthesis:[1]

Yield: Approximately 88%

Purity: >95%

Applications in Research and Drug Development
16-Bromohexadecanoic acid is a key intermediate in the synthesis of a variety of complex

molecules. Its primary application is in the preparation of ceramides and other sphingolipids.

Precursor in Ceramide Synthesis
Ceramides are a class of waxy lipid molecules that are major components of eukaryotic cell

membranes and play crucial roles in cellular signaling, including regulating differentiation,

proliferation, and programmed cell death (apoptosis). The long alkyl chain of 16-
bromohexadecanoic acid is incorporated into the ceramide backbone.

16-Bromohexadecanoic acid

Ceramide
(e.g., ultralong chain ceramides)

Acylation

Sphingoid Base

Click to download full resolution via product page

Caption: Role of 16-bromohexadecanoic acid in ceramide synthesis.

Other Synthetic Applications
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Beyond ceramide synthesis, 16-bromohexadecanoic acid is utilized in the preparation of

other bioactive molecules. For instance, it is a starting material for the synthesis of carnitine

nitro-derivatives, which are investigated for various pharmaceutical applications.[1][2] It also

serves as a precursor for radiolabeled compounds used in research.[5]

Conclusion
16-Bromohexadecanoic acid is a foundational molecule in the field of lipid research and

medicinal chemistry. Its synthesis, established in the early 20th century and refined over time,

provides a reliable route to this valuable bifunctional long-chain fatty acid. The data and

protocols presented in this guide offer a comprehensive resource for researchers and

developers working with this compound, facilitating its use in the synthesis of novel bioactive

molecules with potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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